molecular formula C24H22FN5O4 B2584298 3-(2-fluorobenzyl)-5-(4-(furan-2-carbonyl)piperazin-1-yl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione CAS No. 1021123-77-2

3-(2-fluorobenzyl)-5-(4-(furan-2-carbonyl)piperazin-1-yl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

Cat. No. B2584298
CAS RN: 1021123-77-2
M. Wt: 463.469
InChI Key: SIMQVWSTJVTQOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-fluorobenzyl)-5-(4-(furan-2-carbonyl)piperazin-1-yl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H22FN5O4 and its molecular weight is 463.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation as Antipsychotics

The synthesis of novel butyrophenones with affinities for dopamine and serotonin receptors, including derivatives with a furan carbonyl component similar to the compound , has been explored for their potential as antipsychotic agents. These compounds have been evaluated through in vitro assays for affinity towards dopamine (D(1), D(2), D(4)) and serotonin (5-HT(2A), 5-HT(2B), 5-HT(2C)) receptors, neurochemical studies, and in vivo assays for antipsychotic potential. The aim was to develop effective antipsychotic (neuroleptic) drugs with minimized risk of inducing extrapyramidal side effects (Raviña et al., 2000).

Herbicidal Activity

Research into pyrido[2,3-d]pyrimidine-2,4-dione derivatives has included their design and synthesis for use as protoporphyrinogen oxidase inhibitors with herbicidal activity. Novel hybrids demonstrated improved tobacco PPO-inhibiting and promising herbicidal activities, indicating potential applicability in agriculture (Wang et al., 2017).

Antimicrobial Activity

Studies have synthesized novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives, showing potential antimicrobial activity against various bacterial and fungal strains. These compounds highlight the broad spectrum of possible applications in addressing microbial resistance (Babu et al., 2015).

Anticancer Activity

Investigations into N-substituted indole derivatives have led to the synthesis of compounds with notable anticancer activity. These studies reflect the compound's potential utility in cancer treatment, particularly in inhibiting topoisomerase-I enzyme, crucial for DNA replication and cell division (Kumar & Sharma, 2022).

properties

IUPAC Name

3-[(2-fluorophenyl)methyl]-5-[4-(furan-2-carbonyl)piperazin-1-yl]-1-methylpyrido[2,3-d]pyrimidine-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H22FN5O4/c1-27-21-20(23(32)30(24(27)33)15-16-5-2-3-6-17(16)25)18(8-9-26-21)28-10-12-29(13-11-28)22(31)19-7-4-14-34-19/h2-9,14H,10-13,15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SIMQVWSTJVTQOQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=NC=CC(=C2C(=O)N(C1=O)CC3=CC=CC=C3F)N4CCN(CC4)C(=O)C5=CC=CO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H22FN5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

463.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-fluorobenzyl)-5-(4-(furan-2-carbonyl)piperazin-1-yl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

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